Cas no 30718-66-2 (Benzene, 1,3-dimethyl-5-(1-methylethoxy)-)

• Product Name: Benzene, 1,3-dimethyl-5-(1-methylethoxy)-
• CAS No: 30718-66-2
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• MDL: MFCD21101462
• CID: 2821383
• PubChem ID: 15531006
• Update Time: 2025-04-21

Benzene, 1,3-dimethyl-5-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• DTXSID80573722
• SCHEMBL12285479
• AB89851
• 30718-66-2
• 1-isopropoxy-3,5-dimethylbenzene
• F79357
• 1,3-Dimethyl-5-[(propan-2-yl)oxy]benzene
• AKOS008948153
• 1,3-Dimethyl-5-(1-methylethoxy)benzene
• Benzene, 1,3-dimethyl-5-(1-methylethoxy)-

• MDL： MFCD21101462
• Inchi： 1S/C11H16O/c1-8(2)12-11-6-9(3)5-10(4)7-11/h5-8H,1-4H3
• InChI Key： FJIIWDFMQNNIOH-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C=C(C)C=1)C(C)C

Computed Properties

• Exact Mass: 164.120115130Da
• Monoisotopic Mass: 164.120115130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2Ų